Cas no 2138219-23-3 (4-{2-(2,2,2-trifluoroethyl)sulfanylphenyl}morpholin-3-one)

• Product Name: 4-{2-(2,2,2-trifluoroethyl)sulfanylphenyl}morpholin-3-one
• CAS No: 2138219-23-3
• MF: C₁₂H₁₂F₃NO₂S
• MW: 291.289392471313
• CID: 6587259
• PubChem ID: 165473310
• Update Time: 2025-06-27

4-{2-(2,2,2-trifluoroethyl)sulfanylphenyl}morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-{2-(2,2,2-trifluoroethyl)sulfanylphenyl}morpholin-3-one
• 2138219-23-3
• 4-{2-[(2,2,2-trifluoroethyl)sulfanyl]phenyl}morpholin-3-one
• EN300-1085998

• Inchi： 1S/C12H12F3NO2S/c13-12(14,15)8-19-10-4-2-1-3-9(10)16-5-6-18-7-11(16)17/h1-4H,5-8H2
• InChI Key： GMUQQPLRKDXLEM-UHFFFAOYSA-N
• SMILES： S(CC(F)(F)F)C1C=CC=CC=1N1C(COCC1)=O

Computed Properties

• Exact Mass: 291.05408429g/mol
• Monoisotopic Mass: 291.05408429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.8Ų
• XLogP3: 2.6

Additional information on 4-{2-(2,2,2-trifluoroethyl)sulfanylphenyl}morpholin-3-one

Recent Advances in the Study of 4-{2-(2,2,2-trifluoroethyl)sulfanylphenyl}morpholin-3-one (CAS: 2138219-23-3)

The compound 4-{2-(2,2,2-trifluoroethyl)sulfanylphenyl}morpholin-3-one (CAS: 2138219-23-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic pathways for 4-{2-(2,2,2-trifluoroethyl)sulfanylphenyl}morpholin-3-one, emphasizing its efficient production through multi-step organic reactions involving morpholine derivatives and trifluoroethylthio groups. The compound's structural characterization has been confirmed via NMR spectroscopy and mass spectrometry, ensuring its purity and stability for further biological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-{2-(2,2,2-trifluoroethyl)sulfanylphenyl}morpholin-3-one exhibits promising inhibitory effects on specific enzyme targets, such as kinases and proteases, which are implicated in various disease pathways. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting cancer and inflammatory disorders.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways, particularly those involving oxidative stress and apoptosis. These insights have been corroborated by molecular docking studies, which indicate strong binding affinities to key protein targets. Such data underscore the compound's relevance in drug discovery and its potential for optimization to enhance efficacy and reduce off-target effects.

Despite these promising results, challenges remain in the clinical translation of 4-{2-(2,2,2-trifluoroethyl)sulfanylphenyl}morpholin-3-one. Current research is focused on addressing its pharmacokinetic properties, including bioavailability and metabolic stability, to ensure its suitability for in vivo applications. Collaborative efforts between academic and industrial researchers are underway to advance this compound through preclinical development.

In conclusion, 4-{2-(2,2,2-trifluoroethyl)sulfanylphenyl}morpholin-3-one represents a compelling area of study in chemical biology, with its unique structure and biological activities offering new avenues for therapeutic intervention. Continued research and development efforts are essential to fully realize its potential and bring it closer to clinical application.